2-(4-{[2-(3-chlorophenyl)-8-methyl-3-quinolinyl]methyl}-1-methyl-2-piperazinyl)ethanol
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Description
2-(4-{[2-(3-chlorophenyl)-8-methyl-3-quinolinyl]methyl}-1-methyl-2-piperazinyl)ethanol is a useful research compound. Its molecular formula is C24H28ClN3O and its molecular weight is 409.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.1920902 g/mol and the complexity rating of the compound is 520. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Chemical Analysis
- Synthesis Methods : The synthesis of similar compounds involves various methods, such as aminomethylation and reactions with different reagents. For example, 1-(bromophenylmethyl)-4-chlorobenzene reacted with 2-hydroxyethylpiperazine under specific conditions to give a similar compound with high yield (Wang Jin-peng, 2013).
- Spectroscopic and DFT Studies : Spectroscopic techniques like FT-IR, NMR, and UV-Visible spectroscopy, along with Density Functional Theory (DFT) calculations, are used for characterizing similar quinoline derivatives (Arul Murugesan et al., 2021).
Potential Biological Activities
- Antitumor Activity : Some piperazine-based compounds, similar in structure, have been investigated for their effects on tumor DNA methylation in vitro, indicating potential antitumor activities (N. Z. Hakobyan et al., 2020).
- Antifungal Applications : Novel antifungal compounds of the triazole class, which bear resemblance in structure, have been synthesized and characterized, indicating potential applications in treating fungal infections (T. Volkova et al., 2020).
Photochemical Reactions
- Photochemical Studies : Investigations into the photochemical reactions of similar quinoline derivatives have been conducted, providing insights into their potential applications in photochemistry (HataNorisuke & OhtsukaRyoichi, 1975).
Properties
IUPAC Name |
2-[4-[[2-(3-chlorophenyl)-8-methylquinolin-3-yl]methyl]-1-methylpiperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28ClN3O/c1-17-5-3-6-18-13-20(15-28-11-10-27(2)22(16-28)9-12-29)24(26-23(17)18)19-7-4-8-21(25)14-19/h3-8,13-14,22,29H,9-12,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPKBHYCBIMNRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=N2)C3=CC(=CC=C3)Cl)CN4CCN(C(C4)CCO)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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